Cas no 2228726-98-3 (3-(1-methylcyclopropyl)azetidine)

• Product Name: 3-(1-methylcyclopropyl)azetidine
• CAS No: 2228726-98-3
• MF: C₇H₁₃N
• MW: 111.184821844101
• CID: 6212780
• PubChem ID: 118330409
• Update Time: 2025-05-19

3-(1-methylcyclopropyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(1-methylcyclopropyl)azetidine
• starbld0045713
• SCHEMBL17033040
• EN300-1803256
• 2228726-98-3

• Inchi： 1S/C7H13N/c1-7(2-3-7)6-4-8-5-6/h6,8H,2-5H2,1H3
• InChI Key： VQVLRZRLGCGTJN-UHFFFAOYSA-N
• SMILES： N1CC(C1)C1(C)CC1

Computed Properties

• Exact Mass: 111.104799419g/mol
• Monoisotopic Mass: 111.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 12Ų

Additional information on 3-(1-methylcyclopropyl)azetidine

Exploring the Unique Properties and Applications of 3-(1-methylcyclopropyl)azetidine (CAS No. 2228726-98-3)

In the rapidly evolving field of organic chemistry, 3-(1-methylcyclopropyl)azetidine (CAS No. 2228726-98-3) has emerged as a compound of significant interest due to its unique structural features and potential applications. This heterocyclic amine, characterized by its azetidine ring and methylcyclopropyl substituent, offers a versatile scaffold for pharmaceutical and agrochemical research. Researchers are increasingly focusing on its synthesis, reactivity, and potential as a building block for bioactive molecules, aligning with the growing demand for novel heterocycles in drug discovery.

The structural uniqueness of 3-(1-methylcyclopropyl)azetidine lies in its strained ring system, which can impart distinct physicochemical properties. The azetidine ring, a four-membered nitrogen-containing heterocycle, is known for its conformational rigidity and ability to modulate pharmacokinetic profiles. Meanwhile, the 1-methylcyclopropyl group introduces steric and electronic effects that can influence binding affinity and metabolic stability. These attributes make the compound a valuable candidate for exploring structure-activity relationships (SAR) in medicinal chemistry, particularly in the design of enzyme inhibitors or receptor modulators.

Recent trends in chemical research highlight a surge in interest around saturated nitrogen heterocycles, driven by their prevalence in FDA-approved drugs. 3-(1-methylcyclopropyl)azetidine fits this trend, as its compact, polar structure aligns with modern drug design principles favoring three-dimensionality and sp3-rich frameworks. Computational studies suggest that the compound’s logP and hydrogen-bonding capacity could be optimized for CNS permeability or solubility, addressing common challenges in small-molecule development. Such properties resonate with industry efforts to tackle undruggable targets and improve drug-like properties.

Beyond pharmaceuticals, 3-(1-methylcyclopropyl)azetidine may find utility in material science. Its rigid backbone could serve as a linker or functional group in polymers, influencing thermal stability or mechanical strength. Additionally, agrochemical researchers are investigating similar azetidine derivatives for their potential as biodegradable pesticides or plant growth regulators, responding to global demands for sustainable agriculture solutions. The compound’s low molecular weight and structural tunability make it a promising candidate for these applications.

Synthetic methodologies for 3-(1-methylcyclopropyl)azetidine often involve ring-closing reactions or cyclopropanation strategies. Recent advances in catalytic asymmetric synthesis have enabled more efficient routes to enantiopure forms, which are critical for chiral drug development. Green chemistry principles are also being applied, with researchers exploring metal-free catalysts and solvent-free conditions to reduce environmental impact—a priority for modern chemical manufacturing.

From an analytical perspective, characterizing 3-(1-methylcyclopropyl)azetidine requires advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) due to its compact structure and potential stereoisomers. Stability studies under varying pH and temperature conditions are essential for assessing its suitability in formulations, a topic frequently queried in pharmaceutical forums and research databases.

The commercial availability of 3-(1-methylcyclopropyl)azetidine (CAS No. 2228726-98-3) remains limited, reflecting both its novelty and synthetic challenges. However, custom synthesis services and building block suppliers are increasingly listing derivatives, signaling growing market interest. Researchers often search for bulk suppliers or scale-up protocols, indicating its transition from academic curiosity to industrial relevance.

In conclusion, 3-(1-methylcyclopropyl)azetidine represents a compelling case study in the intersection of heterocyclic chemistry and applied science. Its dual utility in life sciences and materials, coupled with synthetic innovations, positions it as a compound to watch in coming years. As the scientific community prioritizes molecular complexity and sustainability, this azetidine derivative exemplifies how small structural changes can unlock broad potential.